Cas no 863668-10-4 (N'-(2-Chloroacetyl)-3,4-dimethoxybenzohydrazide)

• Product Name: N'-(2-Chloroacetyl)-3,4-dimethoxybenzohydrazide
• CAS No: 863668-10-4
• MF: C₁₁H₁₃ClN₂O₄
• MW: 272.684921979904
• CID: 844378
• PubChem ID: 7131652
• Update Time: 2025-06-14

N'-(2-Chloroacetyl)-3,4-dimethoxybenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(CHLOROACETYL)-3,4-DIMETHOXYBENZOHYDRAZIDE
• 863668-10-4
• AKOS001107159
• J-523158
• N'-(2-chloroacetyl)-3,4-dimethoxybenzohydrazide
• CS-0237544
• Z62443514
• EN300-18517
• G38776
• N'-(2-Chloroacetyl)-3,4-dimethoxybenzohydrazide

• MDL： MFCD07339057
• Inchi： 1S/C11H13ClN2O4/c1-17-8-4-3-7(5-9(8)18-2)11(16)14-13-10(15)6-12/h3-5H,6H2,1-2H3,(H,13,15)(H,14,16)
• InChI Key： SEORVCFNYWQMSR-UHFFFAOYSA-N
• SMILES： ClCC(NNC(C1C=CC(=C(C=1)OC)OC)=O)=O

Computed Properties

• Exact Mass: 272.0563846g/mol
• Monoisotopic Mass: 272.0563846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.7Ų

Additional information on N'-(2-Chloroacetyl)-3,4-dimethoxybenzohydrazide

Recent Advances in the Study of N'-(2-Chloroacetyl)-3,4-dimethoxybenzohydrazide (CAS: 863668-10-4)

N'-(2-Chloroacetyl)-3,4-dimethoxybenzohydrazide (CAS: 863668-10-4) is a synthetic compound with potential applications in medicinal chemistry and drug development. Recent studies have explored its pharmacological properties, mechanisms of action, and therapeutic potential. This research brief synthesizes the latest findings related to this compound, providing insights into its chemical characteristics, biological activities, and possible clinical applications.

The compound belongs to the class of hydrazide derivatives, which are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. The presence of the chloroacetyl group and dimethoxybenzene moiety in its structure suggests potential reactivity and interaction with biological targets. Researchers have focused on elucidating its molecular interactions and optimizing its pharmacological profile for therapeutic use.

Recent in vitro studies have demonstrated that N'-(2-Chloroacetyl)-3,4-dimethoxybenzohydrazide exhibits significant inhibitory effects on specific enzyme systems, particularly those involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents. Additionally, preliminary cytotoxicity assays have indicated selective activity against certain cancer cell lines, warranting further investigation into its anticancer mechanisms.

Structural-activity relationship (SAR) studies have been conducted to modify the compound's scaffold, aiming to enhance its bioavailability and target specificity. These modifications have yielded derivatives with improved pharmacokinetic properties while maintaining or increasing biological activity. Computational modeling has complemented these efforts by predicting binding modes and interaction energies with potential molecular targets.

The compound's mechanism of action appears to involve multiple pathways, including modulation of key signaling molecules and interference with protein-protein interactions. Proteomic and transcriptomic analyses have revealed its impact on cellular processes at the systems level, providing a more comprehensive understanding of its biological effects. These multi-omics approaches have identified potential biomarkers for monitoring its activity in biological systems.

Current challenges in the development of N'-(2-Chloroacetyl)-3,4-dimethoxybenzohydrazide include optimizing its metabolic stability and reducing potential off-target effects. Researchers are exploring various formulation strategies to address these issues, including prodrug approaches and nanoparticle-based delivery systems. These technological advancements may enhance the compound's therapeutic index and clinical translation potential.

In conclusion, N'-(2-Chloroacetyl)-3,4-dimethoxybenzohydrazide represents a promising chemical entity with multiple potential therapeutic applications. Ongoing research continues to unravel its complex biological activities and optimize its pharmaceutical properties. The compound serves as a valuable scaffold for further medicinal chemistry exploration and may contribute to the development of novel therapeutic agents in various disease areas.